Cas no 2137687-01-3 (2-(Azidomethyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(Azidomethyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2137687-01-3
• MF: C₄H₇F₃N₄
• MW: 168.120390176773
• CID: 5297967
• Update Time: 2025-10-28

2-(Azidomethyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3-azido-1,1,1-trifluoropropane
• 2-(Azidomethyl)-3,3,3-trifluoropropan-1-amine

• Inchi： 1S/C4H7F3N4/c5-4(6,7)3(1-8)2-10-11-9/h3H,1-2,8H2
• InChI Key： BMNGSNVFZOJPTD-UHFFFAOYSA-N
• SMILES： FC(C(CN=[N+]=[N-])CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.6
• Topological Polar Surface Area: 40.4

Additional information on 2-(Azidomethyl)-3,3,3-trifluoropropan-1-amine

2-(Azidomethyl)-3,3,3-Trifluoropropan-1-Amine: A Comprehensive Overview

2-(Azidomethyl)-3,3,3-Trifluoropropan-1-Amine (CAS No. 2137687-01-3) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which combines an azide group (-N₃) with a trifluorinated propane backbone. The presence of the azide group imparts reactive properties, making it a valuable precursor in various chemical transformations. The trifluorinated moiety enhances the compound's stability and reactivity under specific conditions.

The synthesis of 2-(Azidomethyl)-3,3,3-Trifluoropropan-1-Amine involves a multi-step process that typically begins with the preparation of the corresponding trifluoropropane derivative. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound. Researchers have explored the use of electrophilic fluorination methods to introduce the trifluoromethyl group (-CF₃) onto the propane backbone. This approach not only improves yield but also minimizes by-products, making it more environmentally friendly.

One of the most notable applications of 2-(Azidomethyl)-3,3,3-Trifluoropropan-1-Amine is in click chemistry reactions. The azide group reacts efficiently with alkyne derivatives under copper catalysis to form stable triazoles. This reaction is widely used in drug discovery and materials synthesis due to its high selectivity and mild reaction conditions. Recent studies have demonstrated the utility of this compound in constructing bioactive molecules with complex architectures.

In addition to its role in click chemistry, 2-(Azidomethyl)-3,3,3-Trifluoropropan-1-Amine has found applications in polymer science. The trifluorinated group contributes to the thermal stability and chemical resistance of polymers derived from this compound. Researchers have reported the use of this compound as a monomer in the synthesis of fluoropolymers with enhanced mechanical properties. These polymers are being explored for use in high-performance materials for aerospace and electronics industries.

The reactivity of 2-(Azidomethyl)-3,3,3-Trifluoropropan-1-Amine is also influenced by its electronic structure. The electron-withdrawing effect of the trifluoromethyl group increases the electrophilicity of the adjacent nitrogen atom, facilitating nucleophilic substitution reactions. This property has been exploited in the development of novel catalysts for organic transformations. Recent findings suggest that this compound can act as a versatile catalyst in asymmetric synthesis reactions.

From an environmental standpoint, 2-(Azidomethyl)-Trifluoroamine exhibits low toxicity and biodegradability under controlled conditions. However, its handling requires adherence to standard safety protocols due to its reactive nature. Ongoing research aims to optimize its production processes to reduce waste and energy consumption.

In conclusion, 2-(Azidomethyl)-Trifluoroamine (CAS No. 2137687-01-3) stands out as a versatile building block in contemporary chemistry. Its unique combination of functional groups enables a wide range of applications across multiple disciplines. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing chemical innovation.